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Compound of Interest

Compound Name: C 87

Cat. No.: B2439096 Get Quote

The proper disposal of the substance identified as "C 87" is critically dependent on its precise

chemical identity, as "C 87" is not a standard chemical nomenclature. Investigations into this

identifier suggest several possibilities, each with distinct and mandated disposal protocols. This

guide provides essential safety and logistical information for the most likely candidates: the

radioactive element Francium (Fr), the persistent organic pollutant Perfluorooctanoic acid

(PFOA, often called C8), and the chemical compound 1-Methylcyclopropan-1-amine

hydrochloride (CAS RN 88887-87-0).

Identifying "C 87": A Critical First Step
The ambiguity of "C 87" necessitates a careful identification of the substance before any

disposal procedures are initiated. The potential candidates are:

Francium (Fr): The chemical element with the atomic number 87. It is a highly radioactive

alkali metal.

Perfluorooctanoic acid (PFOA or C8): A synthetic chemical often referred to as "C8." "C 87"

could be a typographical error. PFOA is known for its environmental persistence.

1-Methylcyclopropan-1-amine hydrochloride: A chemical compound with the CAS Registry

Number 88887-87-0. "C 87" could be a partial reference to this number or an internal

laboratory code.
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Researchers and drug development professionals must first confirm the exact nature of their "C
87" substance by checking container labels, safety data sheets (SDS), or internal

documentation.

Scenario 1: Disposal of Francium (Atomic Number
87)
Francium is an extremely rare and highly radioactive element with a very short half-life; its most

stable isotope, francium-223, has a half-life of only 22 minutes.[1][2] Due to its instability and

rarity, it is used only in small quantities for research purposes.[1][3]

Core Disposal Principle: The primary disposal method for short-lived radioactive materials like

Francium is decay-in-storage.

Operational Plan:

Secure Storage: Store the Francium-containing waste in a designated, shielded, and secure

radioactive materials area.

Labeling: Clearly label the waste container with the isotope (Francium-223), the date, and

the initial activity level.

Decay Period: Hold the waste in storage for a period of at least 10 half-lives. For Francium-

223, this would be a minimum of 220 minutes (3 hours and 40 minutes). This allows the

radioactivity to decay to background levels.

Monitoring: After the decay period, monitor the waste with a radiation survey meter to ensure

that its radioactivity is indistinguishable from background radiation.

Final Disposal: Once confirmed to be at background levels, the waste can be disposed of as

non-radioactive waste, following institutional and local regulations for chemical waste (if

other hazardous chemicals are present).

Quantitative Data Summary:
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Property Value Citation(s)

Most Stable Isotope Francium-223 [1][2]

Half-life 22 minutes [1][2]

Primary Decay Mode Beta decay [2]

Recommended Storage Time > 10 half-lives (> 220 minutes)

Logical Workflow for Francium Disposal:

Identify Francium Waste

Secure in Shielded Storage

Label with Isotope, Date, Activity

Allow for Decay (min. 10 half-lives)

Monitor for Background Radiation Levels

Dispose as Non-Radioactive Waste

At background

Disposal as Radioactive Waste (if above background)

Above background

Click to download full resolution via product page
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Disposal workflow for Francium-223.

Scenario 2: Disposal of Perfluorooctanoic Acid
(PFOA / C8)
Perfluorooctanoic acid (PFOA), often called C8, is a "forever chemical" known for its extreme

persistence in the environment.[4] The U.S. Environmental Protection Agency (EPA) has issued

interim guidance on its disposal due to concerns over the effectiveness of traditional

destruction methods.[5]

Core Disposal Principle: The current EPA guidance prioritizes containment and storage over

immediate destruction until more effective technologies are validated.

Operational and Disposal Plans (Ranked by EPA from most to least protective):

Interim Storage: Storing PFOA-containing materials is encouraged, where possible, until

more effective destruction technologies are available. This is considered the most

environmentally protective option at present.[5]

Permitted Deep Well Injection (Class I): This is a feasible option for liquid-phase PFOA waste

streams, but the limited number of permitted wells can make it impractical.[5]

Permitted Hazardous Waste Landfills (RCRA Subtitle C): These landfills have stringent

controls, including liners and leachate collection systems, to contain the waste.[5]

Thermal Treatment (Incineration): This is currently ranked as the least protective option due

to uncertainties about the complete destruction of PFOA and the potential for releasing

harmful byproducts.[5][6][7]

Experimental Protocol: Foam Fractionation for PFOA-Contaminated Water

For liquid waste streams with PFOA contamination, foam fractionation is an emerging

technology to concentrate the PFOA, reducing the volume of waste that requires disposal.[8]

Introduction of Bubbles: Air or another gas is bubbled through the PFOA-contaminated

water.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 9 Tech Support

https://www.mdpi.com/2073-4441/17/21/3061
https://www.jdsupra.com/legalnews/epa-releases-interim-guidance-on-77307/
https://www.jdsupra.com/legalnews/epa-releases-interim-guidance-on-77307/
https://www.jdsupra.com/legalnews/epa-releases-interim-guidance-on-77307/
https://www.jdsupra.com/legalnews/epa-releases-interim-guidance-on-77307/
https://www.jdsupra.com/legalnews/epa-releases-interim-guidance-on-77307/
https://m.youtube.com/watch?v=BMo4thSw894
https://m.youtube.com/watch?v=MmSDCNiXrcQ
https://www.innovationnewsnetwork.com/pfas-contamination-rising-to-challenge-with-proactive-proportionate-holistic-solutions/62916/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2439096?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Adsorption to Bubble Surface: PFOA molecules, being surfactants, adhere to the surface of

the bubbles.

Foam Collection: The PFOA-rich foam that collects at the surface is removed.

Concentrate Management: The resulting concentrated PFOA liquid ("foamate") can then be

managed through one of the disposal options above, significantly reducing the total volume

of waste.[8]

Logical Relationship for PFOA Disposal Decision-Making:

PFOA Waste Identified

Is immediate disposal imperative?

Interim Storage (Most Protective)

No

Is waste liquid?

Yes

Permitted Deep Well Injection

Yes

Permitted Hazardous Waste Landfill

No (Solid)

Click to download full resolution via product page

Decision-making for PFOA disposal.

Scenario 3: Disposal of 1-Methylcyclopropan-1-
amine hydrochloride (CAS 88887-87-0)
This is a specific chemical compound for which disposal procedures are outlined in its Safety

Data Sheet (SDS). It is classified as harmful if swallowed and can cause skin and respiratory

irritation.[9]
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Core Disposal Principle: Dispose of as a hazardous chemical waste in accordance with federal,

state, and local regulations, typically via incineration by a licensed facility.

Operational Plan:

Personal Protective Equipment (PPE): When handling this substance, wear protective

gloves, clothing, and eye/face protection.[9][10]

Containment: Keep the chemical in its original, tightly closed container.[11] In case of a spill,

sweep or shovel the solid material into an appropriate container for disposal, minimizing dust

generation.[9]

Waste Collection: Do not mix with other waste streams. Collect in a suitable, labeled

container for hazardous chemical waste.

Professional Disposal: Arrange for disposal by a licensed professional waste disposal

service. The recommended method is to remove the material to an authorized incinerator

equipped with an afterburner and a flue gas scrubber.[9]

Quantitative Data and Hazard Information:

Property Value Citation(s)

CAS Registry Number 88887-87-0 [9][12]

GHS Hazard Statements

H302 (Harmful if swallowed),

H315 (Causes skin irritation),

H319 (Causes serious eye

irritation), H335 (May cause

respiratory irritation)

[9]

Recommended Disposal
Incineration in a permitted

hazardous waste facility
[9]

Storage Conditions

Store in a well-ventilated

place. Keep container tightly

closed.

[11]
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Experimental Workflow for Safe Handling and Disposal:

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Well-Ventilated Area

Collect Waste in Labeled,
Closed Container

Store in Designated
Hazardous Waste Area

Arrange for Pickup by
Licensed Waste Disposal Service

Dispose via Incineration

Click to download full resolution via product page

Handling and disposal of 1-Methylcyclopropan-1-amine hydrochloride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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